Cas no 120256-13-5 (3-aminopyridin-4-ol)

• Product Name: 3-aminopyridin-4-ol
• CAS No: 120256-13-5
• MF: C₅H₇ClN₂O
• MW: 146.57487988472
• MDL: MFCD08752626
• CID: 839353
• PubChem ID: 13072296
• Update Time: 2025-05-19

3-aminopyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-aminopyridin-4-ol
• 3-amino-1H-pyridin-4-one,hydrochloride
• 3-Amino-pyridin-4-ol hydrochloride
• 3-aminopyridin-4-ol hydrochloride
• 4-Pyridinol, 3-amino-, monohydrochloride
• 3-amino-4-hydroxypyridine hydrochloride
• 3-amino-4-pyridinol hydrochloride
• 3-amino-1H-pyridin-4-one hydrochloride
• EN300-36755
• SB31680
• 120256-13-5
• Z370653926
• CS-0441985
• DTXSID40517349
• J-004294
• SCHEMBL5308964
• 3-aminopyridin-4-olhydrochloride
• 3-amino-1H-pyridin-4-one;hydrochloride
• 3-Aminopyridin-4(1H)-one hydrochloride
• AKOS024258332
• 3-Aminopyridin-4(1H)-one--hydrogen chloride (1/1)
• KBUMNSNKPJHMKA-UHFFFAOYSA-N
• DB-023807

• MDL： MFCD08752626
• Inchi： 1S/C5H6N2O.ClH/c6-4-3-7-2-1-5(4)8;/h1-3H,6H2,(H,7,8);1H
• InChI Key： KBUMNSNKPJHMKA-UHFFFAOYSA-N
• SMILES： Cl.O=C1C=CNC=C1N

Computed Properties

• Exact Mass: 146.02500
• Monoisotopic Mass: 146.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Melting Point: 224-226 ºC
• PSA: 59.14000
• LogP: 1.75260

Additional information on 3-aminopyridin-4-ol

3-Aminopyridin-4-ol (CAS No. 120256-13-5): Properties, Applications, and Market Insights

3-Aminopyridin-4-ol (CAS No. 120256-13-5) is a versatile organic compound with significant applications in pharmaceutical and chemical research. This heterocyclic compound, featuring both amino and hydroxyl functional groups, has garnered attention for its unique chemical properties and potential in drug development. In this comprehensive guide, we explore the properties of 3-aminopyridin-4-ol, its synthesis methods, industrial applications, and emerging trends in research.

The molecular structure of 3-aminopyridin-4-ol consists of a pyridine ring substituted with an amino group at the 3-position and a hydroxyl group at the 4-position. This arrangement creates interesting electronic properties that make it valuable in medicinal chemistry. Researchers are particularly interested in 3-aminopyridin-4-ol derivatives for their potential as building blocks in drug discovery, especially in the development of kinase inhibitors and other therapeutic agents.

Recent studies highlight the growing importance of 3-aminopyridin-4-ol in pharmaceutical applications. With the increasing demand for novel drug candidates in oncology and neurological disorders, this compound has become a focus of synthetic chemistry research. The pharmaceutical industry is exploring 3-aminopyridin-4-ol based compounds for their potential in treating various diseases, making it a hot topic in medicinal chemistry discussions.

The synthesis of 3-aminopyridin-4-ol typically involves multi-step organic reactions starting from commercially available pyridine derivatives. Modern synthetic approaches emphasize green chemistry principles, aiming to improve yield and reduce environmental impact. Researchers are investigating novel catalytic methods for 3-aminopyridin-4-ol production, which could lead to more sustainable manufacturing processes in the future.

Beyond pharmaceuticals, 3-aminopyridin-4-ol finds applications in material science and agrochemical research. Its ability to form stable complexes with metals makes it useful in catalyst design, while its structural features show promise in developing new crop protection agents. The versatility of 3-aminopyridin-4-ol chemical properties continues to inspire innovation across multiple scientific disciplines.

The global market for 3-aminopyridin-4-ol is experiencing steady growth, driven by increasing R&D investments in life sciences. Pharmaceutical companies and research institutions are the primary consumers of this specialty chemical. Market analysts predict that demand for high purity 3-aminopyridin-4-ol will continue to rise, particularly in regions with strong biotechnology sectors like North America, Europe, and Asia-Pacific.

Quality control is crucial for 3-aminopyridin-4-ol used in research applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify purity and structural integrity. Researchers seeking 3-aminopyridin-4-ol suppliers should prioritize vendors that provide comprehensive analytical data and meet international quality standards.

Storage and handling of 3-aminopyridin-4-ol require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in cool, dry environments away from strong oxidizers is recommended to maintain stability. Material safety data sheets (MSDS) provide detailed guidance for safe handling of 3-aminopyridin-4-ol in laboratory settings.

Recent scientific literature reveals exciting developments in 3-aminopyridin-4-ol research. Several patents have been filed for novel applications in drug discovery, particularly in targeted cancer therapies. The compound's ability to modulate biological pathways makes it a valuable scaffold for medicinal chemists working on next-generation therapeutics.

For researchers considering 3-aminopyridin-4-ol purchase, it's important to evaluate suppliers based on purity specifications, batch-to-batch consistency, and technical support. Many manufacturers now offer custom synthesis services for modified 3-aminopyridin-4-ol derivatives, catering to the specific needs of pharmaceutical and biotechnology clients.

The future of 3-aminopyridin-4-ol looks promising as new applications continue to emerge. With advances in computational chemistry and high-throughput screening, scientists are uncovering more potential uses for this versatile compound. Its role in developing innovative solutions for healthcare challenges positions 3-aminopyridin-4-ol as an important molecule in modern chemical research.

Environmental considerations are becoming increasingly important in 3-aminopyridin-4-ol production. Manufacturers are adopting greener synthesis routes and waste management practices to minimize ecological impact. These sustainability efforts align with the broader chemical industry's commitment to responsible production of specialty chemicals like 3-aminopyridin-4-ol.

Academic interest in 3-aminopyridin-4-ol remains strong, with numerous research groups investigating its fundamental chemistry and potential applications. Recent publications have explored its spectroscopic properties, reaction mechanisms, and biological activities, contributing to a growing body of knowledge about this fascinating compound.

For those entering the field of 3-aminopyridin-4-ol chemistry, understanding its structure-activity relationships is essential. The compound's unique electronic configuration influences its reactivity and interactions with biological targets, making it a valuable case study in molecular design principles.

As the scientific community continues to explore 3-aminopyridin-4-ol applications, collaboration between academia and industry will be crucial for translating research findings into practical solutions. The compound's versatility ensures it will remain relevant in addressing current and future challenges in chemistry and life sciences.